Cas no 404-69-3 (Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester)

Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester structure
404-69-3 structure
Product Name:Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester
CAS No:404-69-3
MF:C11H13FN2O2
MW:224.231526136398
CID:1515177
Update Time:2024-08-24

Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[(3-fluorophenyl)hydrazono]-, ethyl ester
    • ethyl pyruvate 3-fluorophenylhydrazone
    • Propanoic acid, 2-[2-(3-fluorophenyl)hydrazinylidene]-, ethyl ester
    • Inchi: 1S/C11H13FN2O2/c1-3-16-11(15)8(2)13-14-10-6-4-5-9(12)7-10/h4-7,14H,3H2,1-2H3
    • InChI Key: QOKBMITWOAAYHB-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(=NNC1=CC=CC(F)=C1)C

Computed Properties

  • Exact Mass: 224.09619
  • Monoisotopic Mass: 224.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.7A^2

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Melting Point: 103 °C
  • Boiling Point: 290.3±42.0 °C(Predicted)
  • PSA: 50.69
  • pka: 11.84±0.10(Predicted)

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